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molecular formula C6H2ClN3O2 B063793 5-Chloro-2-Cyano-3-Nitropyridine CAS No. 181123-11-5

5-Chloro-2-Cyano-3-Nitropyridine

Cat. No. B063793
CAS RN: 181123-11-5
M. Wt: 183.55 g/mol
InChI Key: UFTRTPYMNGYVGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09309263B2

Procedure details

To a suspension of 5-chloro-2-cyano-3-nitropyridine (1.274 mL, 10.9 mmol) in water (22 mL) was added 28% aqueous ammonium hydroxide (3.94 mL, 28.3 mmol), and the reaction was stirred at RT for 20 minutes. Sodium hydrosulfite (2.68 mL, 32.7 mmol) was added, and the reaction mixture was stirred at RT for 70 minutes. The yellow precipitate was collected by vacuum filtration to provide the title compound (1.097 g, 6.39 mmol) as yellow solid. 1H-NMR (400 MHz, DMSO-d6): δ 7.88 (br. s, 1H), δ 7.73 (s, 1H), δ 7.39 (br. s, 1H), δ 7.23 (s, 1H), δ 7.06 (br. s, 2H). LC/MS (ESI+) m/z=172 (M+H).
Name
5-chloro-2-cyano-3-nitropyridine
Quantity
1.274 mL
Type
reactant
Reaction Step One
Name
water
Quantity
22 mL
Type
solvent
Reaction Step One
Name
ammonium hydroxide
Quantity
3.94 mL
Type
reactant
Reaction Step Two
Name
Sodium hydrosulfite
Quantity
2.68 mL
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([N+:10]([O-])=O)[C:5]([C:8]#[N:9])=[N:6][CH:7]=1.[OH-].[NH4+].S(S([O-])=O)([O-])=[O:16].[Na+].[Na+]>O>[NH2:10][C:4]1[C:5]([C:8]([NH2:9])=[O:16])=[N:6][CH:7]=[C:2]([Cl:1])[CH:3]=1 |f:1.2,3.4.5|

Inputs

Step One
Name
5-chloro-2-cyano-3-nitropyridine
Quantity
1.274 mL
Type
reactant
Smiles
ClC=1C=C(C(=NC1)C#N)[N+](=O)[O-]
Name
water
Quantity
22 mL
Type
solvent
Smiles
O
Step Two
Name
ammonium hydroxide
Quantity
3.94 mL
Type
reactant
Smiles
[OH-].[NH4+]
Step Three
Name
Sodium hydrosulfite
Quantity
2.68 mL
Type
reactant
Smiles
S(=O)([O-])S(=O)[O-].[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred at RT for 20 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the reaction mixture was stirred at RT for 70 minutes
Duration
70 min
FILTRATION
Type
FILTRATION
Details
The yellow precipitate was collected by vacuum filtration

Outcomes

Product
Details
Reaction Time
 20 min
Name
title compound
Type
product
Smiles
NC=1C(=NC=C(C1)Cl)C(=O)N
Measurements
Type Value Analysis
AMOUNT: AMOUNT 6.39 mmol
AMOUNT: MASS 1.097 g
YIELD: CALCULATEDPERCENTYIELD 58.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.